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Introduction: Selamectin, a semi-synthetic macrocyclic lactone of the avermectin class, is

widely used in veterinary medicine as a topical parasiticide for dogs and cats.[1][2] Marketed

under brand names like Revolution® and Stronghold®, it effectively treats and prevents

infections from heartworms, fleas, ear mites, and certain types of ticks and worms.[1][3][4] Its

primary mechanism of action against parasites involves the potentiation of glutamate-gated

chloride channels in invertebrate nerve and muscle cells, leading to hyperpolarization,

paralysis, and death.[1][2] Mammalian cells lack these specific channels, which contributes to

selamectin's favorable safety profile in veterinary applications.[2] Beyond its established

antiparasitic role, emerging research has identified promising opportunities for repurposing

selamectin for a range of human diseases, including bacterial infections and cancer. This

technical guide provides an in-depth overview of the core scientific findings, experimental data,

and methodologies driving the exploration of selamectin's new therapeutic potentials.

Antibacterial Activity: A New Frontier against
Staphylococcus aureus
Recent investigations have highlighted selamectin's potential as a novel antimicrobial agent,

particularly against Gram-positive bacteria.
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Mechanism of Action and Rationale
Screening of anthelmintic avermectins revealed that selamectin exhibits significant

antibacterial activity against Gram-positive strains, while Gram-negative strains remain

resistant, likely due to differences in cell wall permeability.[5] Its efficacy has been extensively

studied against Staphylococcus aureus, a major cause of community and hospital-acquired

infections.[5][6] The proposed mechanism involves the disruption of the bacterial cell surface.

Scanning Electron Microscopy (SEM) has shown that exposure to selamectin causes

significant alterations to the cell surface of S. aureus.[5]
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Workflow for M. ulcerans MIC Assay

Prepare M. ulcerans
Inoculum

Serially Dilute Selamectin
in 96-well Plate

Inoculate Wells
with Bacteria

Incubate at 30-32°C
for 8-12 weeks

Assess Bacterial Growth
Visually or by Resazurin Assay

Determine MIC Value

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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